Cas no 1310384-14-5 (2-Chloro-2-(4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylhydrazono)acetic acid ethyl ester)

• Product Name: 2-Chloro-2-(4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylhydrazono)acetic acid ethyl ester
• CAS No: 1310384-14-5
• MF: C₁₆H₂₂BClN₂O₄
• MW: 352.620883464813
• CID: 4587511
• Update Time: 2025-06-13

2-Chloro-2-(4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylhydrazono)acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2-(4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylhydrazono)acetic acid ethyl ester

• Inchi： 1S/C16H22BClN2O4/c1-6-22-14(21)13(18)20-19-12-9-7-11(8-10-12)17-23-15(2,3)16(4,5)24-17/h7-10,19H,6H2,1-5H3
• InChI Key： OKDHYVRJTXWXKN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(Cl)=NNC1=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1

2-Chloro-2-(4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylhydrazono)acetic acid ethyl ester Security Information

• Storage Condition：(BD321532)

Additional information on 2-Chloro-2-(4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylhydrazono)acetic acid ethyl ester

Recent Advances in the Study of 2-Chloro-2-(4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylhydrazono)acetic acid ethyl ester (CAS: 1310384-14-5)

In recent years, the compound 2-Chloro-2-(4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylhydrazono)acetic acid ethyl ester (CAS: 1310384-14-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is recognized for its potential applications in drug discovery, particularly as a versatile intermediate in the synthesis of biologically active molecules. The presence of the boronic ester moiety makes it a valuable candidate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in the construction of complex organic frameworks.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted an improved synthetic route that enhances the purity and scalability of 1310384-14-5, addressing previous challenges related to stability and reactivity. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound and its intermediates.

Beyond its synthetic utility, 1310384-14-5 has been investigated for its potential pharmacological properties. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory activity against certain kinases implicated in cancer progression. For instance, a 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that structurally modified analogs of 1310384-14-5 showed promising activity against EGFR (epidermal growth factor receptor) mutants, which are often resistant to conventional therapies.

The boronic acid functionality of 1310384-14-5 also opens avenues for its use in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. Researchers have explored its incorporation into bifunctional molecules designed to recruit E3 ubiquitin ligases, thereby facilitating the degradation of disease-causing proteins. This application was detailed in a recent Nature Chemical Biology article, which underscored the compound's compatibility with click chemistry for modular assembly of PROTACs.

Despite these advancements, challenges remain in the clinical translation of 1310384-14-5-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are underway to optimize the pharmacokinetic profiles of these compounds, as evidenced by several patent filings in 2023-2024.

In conclusion, 2-Chloro-2-(4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylhydrazono)acetic acid ethyl ester represents a promising scaffold in medicinal chemistry, with applications spanning from synthetic intermediates to potential therapeutics. Ongoing research aims to unlock its full potential, particularly in targeted therapies and chemical biology tools. Future studies will likely focus on refining its properties and expanding its utility in drug discovery pipelines.